2-Chloro-4-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid, 95%

• IUPAC Name: 2-chloro-4-(4-ethoxycarbonyl-3-fluorophenyl)benzoic acid
• InChI: InChI=1S/C16H12ClFO4/c1-2-22-16(21)12-6-4-10(8-14(12)18)9-3-5-11(15(19)20)13(17)7-9/h3-8H,2H2,1H3,(H,19,20)
• InChI Key: SODWNSWQGMLRSH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)C(=O)O)Cl)F
• Molecular Formula: C16H12ClFO4
• DSSTOX Substance ID: DTXSID80691955
• Molecular Weight: 322.71 g/mol
• CAS RN: 1261994-87-9

Description

2-Chloro-4-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid (95%) is an organic compound with a wide range of applications in the scientific research field. It is a derivative of benzoic acid, which is a white crystalline solid that is used in pharmaceuticals, plastics, and dyes. This compound is known for its stability, solubility, and low toxicity. It is widely used in the synthesis of organic compounds and is used as a reagent in various scientific experiments.

Mechanism of Action

2-Chloro-4-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid (95%) acts as a catalyst in the synthesis of organic compounds. It acts as a Lewis acid, which means that it can accept electrons from other molecules and form a bond. This enables it to react with other molecules and form new molecules. It also acts as an electron-pair donor, which means that it can donate electrons to other molecules and form a bond.
Biochemical and Physiological Effects
2-Chloro-4-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid (95%) has been found to be non-toxic and non-irritant in laboratory studies. It has been shown to have no adverse effects on the environment or on human health. It has also been found to be non-mutagenic and non-carcinogenic.

Advantages and Limitations for Lab Experiments

2-Chloro-4-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid (95%) is a stable compound that is easy to use in lab experiments. It is non-toxic, non-irritant, and non-mutagenic, which makes it a safe reagent to use in experiments. However, it is a relatively expensive reagent and it can be difficult to obtain in large quantities.

Future Directions

The potential applications of 2-Chloro-4-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid (95%) are vast and varied. It could be used in the synthesis of new organic compounds, in the development of new drug delivery systems, and in the development of new materials. It could also be used in the synthesis of polymers and polysaccharides, and in the development of new catalysts. In addition, it could be used in the development of new pharmaceuticals and in the development of new biocatalysts.

Synthesis Methods

2-Chloro-4-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid (95%) can be synthesized by a reaction between 4-fluorobenzoyl chloride and ethyl chloroformate in the presence of a base. The reaction is carried out in a solvent such as methanol or ethanol, and the reaction is typically carried out at a temperature of 80-100°C. The reaction yields a white solid that is soluble in most organic solvents and is stable at room temperature.

Scientific Research Applications

2-Chloro-4-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid (95%) has a wide range of applications in scientific research. It is used in the synthesis of organic compounds, and it is used as a reagent in various experiments. It is also used as a catalyst in the synthesis of polymers and polysaccharides. In addition, it is used as a starting material for the synthesis of organic molecules such as peptides and proteins.